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Introduction

Posizolid (also known as AZD2563) is a synthetic oxazolidinone antibiotic with potent activity
against a broad range of Gram-positive bacteria. Like other oxazolidinones, its mechanism of
action involves the inhibition of bacterial protein synthesis at an early stage. Accurate and
reproducible in vitro susceptibility testing is crucial for the evaluation of its antimicrobial activity
and for guiding potential clinical applications.

These application notes provide detailed protocols for determining the in vitro susceptibility of
bacteria to Posizolid using standardized methods, primarily based on the guidelines from the
Clinical and Laboratory Standards Institute (CLSI). The provided methodologies for broth
microdilution and disk diffusion are intended to ensure reliable and consistent results.

Mechanism of Action

Posizolid, as an oxazolidinone, inhibits bacterial protein synthesis by binding to the 50S
ribosomal subunit. This binding prevents the formation of the N-formylmethionyl-tRNA-
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ribosome complex, which is an essential early step in the translation process. This unique
mechanism of action means there is generally no cross-resistance with other classes of protein

synthesis inhibitors.

Posizolid Mechanism of Action
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Caption: Posizolid's inhibition of the 70S initiation complex formation.

Quantitative Data Summary

The following tables summarize the minimum inhibitory concentration (MIC) and disk diffusion
zone diameter interpretive criteria for Posizolid against various Gram-positive pathogens.
These values are based on studies that followed the methodologies of the National Committee
for Clinical Laboratory Standards (NCCLS), the predecessor to CLSI.[1]

Table 1: Proposed MIC and Disk Diffusion Interpretive Criteria for Posizolid[1]
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Zone Diameter (mm, 30 ug

Category MIC (pg/mL) disk)
Susceptible <2 =20
Intermediate 4 17-19
Resistant =8 <16

Table 2: In Vitro Activity of Posizolid (AZD2563) Against Key Gram-Positive Pathogens

Posizolid MICso

Posizolid MICs0

Organism Reference(s)
(ng/mL) (ng/mL)
Staphylococcus
Py 1 2 [2]
aureus
Coagulase-negative
) 0.5 1 [2]
staphylococci
Streptococcus
_ 05-1 1-2 [3]
pneumoniae
Beta-hemolytic
_ 1 2
streptococci
Viridans grou
9 _ P 0.5 1
streptococci
Enterococcus faecalis 1 2
Enterococcus faecium 1 2
Corynebacterium spp.  0.25 -
Listeria spp. 2 -
Micrococcus spp. 1 -
Bacillus spp. 0.5 -
Experimental Protocols
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The following protocols are based on the CLSI documents MO7 for broth dilution methods and
MO02 for disk diffusion methods.

Broth Microdilution MIC Assay

This method determines the minimum inhibitory concentration (MIC) of Posizolid required to
inhibit the visible growth of a microorganism in broth.
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Broth Microdilution Workflow

(Prepare Posizolid Stock Solutior)

Gerform 2-fold Serial Dilutions in Microtiter Plate)

(0.5 McFarland)

Qnoculate Microtiter Plate)
Encubate at 35°C for 16-20 hours)
(Read for Visible Growtf)

Determine MIC
(Lowest concentration with no growth)

Prepare Standardized InoculunD
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Disk Diffusion Workflow
Prepare Standardized Inoculum
(0.5 McFarland)

Gnoculate Mueller-Hinton Agar Plate)
(Apply 30 pg Posizolid Disk)
Gncubate at 35°C for 16-20 hours)
(Measure Zone of Inhibition Diamete)
Gnterpret as S, |, or R)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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